2-[5-(4-bromophenyl)-1H-pyrazol-3-yl]-4-methylphenol

• IUPAC Name: 2-[3-(4-bromophenyl)-1H-pyrazol-5-yl]-4-methylphenol
• InChI: InChI=1S/C16H13BrN2O/c1-10-2-7-16(20)13(8-10)15-9-14(18-19-15)11-3-5-12(17)6-4-11/h2-9,20H,1H3,(H,18,19)
• InChI Key: SNYHAPQAVXYIJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)C2=CC(=NN2)C3=CC=C(C=C3)Br
• Molecular Formula: C16H13BrN2O
• Molecular Weight: 329.19 g/mol

Description

The compound “2-[5-(4-bromophenyl)-1H-pyrazol-3-yl]-4-methylphenol” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms. Pyrazole derivatives are known for their diverse pharmacological effects.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as elemental microanalysis, Fourier-transform infrared spectroscopy (FTIR), and proton nuclear magnetic resonance (^1H NMR).

Scientific Research Applications

Antileishmanial and Antimalarial Activities

Pyrazole-bearing compounds, such as the one , are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities. . .

Anti-inflammatory Applications

. This suggests potential applications in the development of new anti-inflammatory drugs.

Liquid Crystalline Materials and Polymers

. .

Antibacterial Activity

Compounds with structures based on a morpholine moiety associated with an azole heterocyclic system, similar to the compound , are of particular interest to the pharmaceutical industry as substances with antibacterial activity.

Anti-neurodegenerative Applications

. This suggests possible applications in the treatment of neurodegenerative diseases.

Neuroprotective Effects

. This could make them useful in the development of drugs to protect the nervous system.

Anti-infective Applications

. This suggests potential applications in the treatment of various infections.

Analgesic Activity

, suggesting potential applications in pain management.

Mechanism of Action

Target of Action

Similar pyrazole-bearing compounds have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

It is known that pyrazole-bearing compounds interact with their targets to exert their effects . The specific interactions of “2-[5-(4-bromophenyl)-1H-pyrazol-3-yl]-4-methylphenol” with its targets would need further investigation.

Biochemical Pathways

Similar pyrazole-bearing compounds have been shown to affect various biochemical pathways, leading to their antileishmanial and antimalarial activities .

Result of Action

Similar pyrazole-bearing compounds have been shown to have potent antileishmanial and antimalarial activities .

Action Environment

It is known that environmental factors can significantly influence the action of similar compounds .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As a general rule, laboratory chemicals should be handled with care to avoid ingestion, inhalation, and contact with skin or eyes.